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Compound of Interest

tert-Butyl 5-amino-2H-isoindole-2-
Compound Name:
carboxylate

Cat. No.: B11757686

Get Quote

Executive Summary

N-Boc-5-aminoisoindoline (CAS: 264916-06-5) serves as a high-value "rigidifying spacer" and
pharmacophore scaffold. Unlike flexible alkyl linkers, the isoindoline core provides
conformational restriction, which can improve the metabolic stability and binding entropy of
drug candidates. Its value lies in its orthogonal functionality:

e C5-Amine (Aniline-like): A nucleophilic handle ready for amide coupling, reductive amination,
or Buchwald-Hartwig cross-coupling.

o N2-Position (Boc-Protected): A masked secondary amine that, upon deprotection, can
solubilize molecules or engage in salt bridges within a binding pocket.

This guide standardizes the handling, synthesis, and application of this intermediate, resolving
common nomenclature confusion between "isoindole" (unstable) and "isoindoline" (stable).

Chemical Architecture & Physicochemical
Properties|[1]
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Nomenclature Clarification

In commercial catalogs, this compound is frequently labeled as N-Boc-5-aminoisoindole.

However, the structure is chemically tert-butyl 5-aminoisoindoline-2-carboxylate.

e |soindole: A 10-

aromatic system (highly reactive, prone to Diels-Alder dimerization).

« |soindoline: The 1,3-dihydro reduced form (stable, widely used).

Key Properties Table

Property

Value | Characteristic

Relevance to Drug Design

CAS Number

264916-06-5

Unique Ildentifier.[1]

Molecular Formula

MW: 234.30 g/mol .

pKa (C5-NH2)

~4.5 - 5.0 (Estimated)

Low basicity (aniline-like);
requires activated electrophiles

for coupling.

High basicity; good for

pKa (N2-H) ~9.5 (after Boc removal) solubility and cation-pi
interactions.
Moderate lipophilicity; suitable
LogP 2.1 (Calculated) for CNS penetration

optimization.

PSA (Polar Surface Area)

Within the "Rule of 5" limits for

oral bioavailability.

Stability

Air-sensitive (C5-amine)

The aniline moiety can oxidize
to purple/brown oxides if

stored improperly.

Synthesis & Manufacturing Workflows

The synthesis of N-Boc-5-aminoisoindoline typically proceeds via the reduction of nitro-

precursors. The choice of reducing agent is critical to prevent over-reduction or side reactions
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with the Boc group.

Core Synthesis Pathway

The industrial standard involves the hydrogenation of N-Boc-5-nitroisoindoline.
Step 1: Protection 5-nitroisoindoline +

N-Boc-5-nitroisoindoline

Step 2: Reduction (Critical Step) N-Boc-5-nitroisoindoline +

N-Boc-5-aminoisoindoline

Expert Insight: Avoid using

or Fe/HCI for the reduction step if possible. While effective for nitro groups, the
acidic workup required for metal reductions can prematurely cleave the Boc group
(acid labile). Catalytic hydrogenation (Pd/C) is the "self-validating" choice as it
proceeds at neutral pH.

Visualization: Synthesis Logic

N-B

oc-5-aminoisoindolin
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Boc i N-Boc-5 | Clean Reduction . Hydrogenation
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Click to download full resolution via product page

Caption: Optimized synthetic route ensuring Boc-integrity during nitro-reduction.
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Applications in Medicinal Chemistry
PROTAC Linker Design

In Proteolysis Targeting Chimeras (PROTACS), the linker's physicochemical properties often
determine the "hook effect" and cell permeability.[2] N-Boc-5-aminoisoindoline is used to build
rigid linkers.

e Mechanism: The isoindoline ring restricts the rotational freedom of the linker chain. This
entropic pre-organization can enhance the binary affinity for the E3 ligase (e.g., Cereblon) or
the Target Protein.

e Usage: The C5-amine is coupled to the target ligand, while the N2-amine (post-deprotection)
is coupled to the E3 ligase ligand (or vice versa).

Scaffold Hopping in Kinase Inhibitors

The isoindoline core acts as a bioisostere for:

 Indoles/Indazoles: Providing similar space-filling properties but with different H-bond
donor/acceptor vectors.

o Tetrahydroisoquinolines: Offering a tighter steric profile (5-membered vs 6-membered fused
ring).

Visualization: PROTAC Architecture
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: (via N2-H)
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: Entropy Secondary Amine :

E3 Ligase Binder
(e.g., Thalidomide)
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Caption: Strategic placement of the isoindoline scaffold within a PROTAC system.

Experimental Protocols
Protocol A: Storage & Handling

e Hazard: The C5-aniline is prone to oxidation, turning the yellow solid/oil into a brown tar.
» Standard: Store at -20°C under Argon.

e Quality Check: Dissolve a small sample in DMSO-d6. If the aromatic region shows
broadening or extra peaks, purify via silica flash chromatography (Hexane:EtOAc) before
use.

Protocol B: Selective Boc-Deprotection

To utilize the N2-amine without damaging acid-sensitive linkers.
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 Dissolution: Dissolve 1.0 eq of N-Boc-5-aminoisoindoline derivative in dry Dichloromethane
(DCM). Cool to 0°C.[3]

» Acid Addition: Add 10-20 eq of 4M HCI in Dioxane dropwise.

o Note: Avoid TFA if the resulting salt is an oil; HCI salts of isoindolines often precipitate as
manageable solids.

e Reaction: Stir at RT for 2 hours. Monitor by LCMS (disappearance of [M+H] peak,
appearance of [M-100+H]).

o Workup: Dilute with diethyl ether to force precipitation. Filter the white/off-white solid under
nitrogen.

o Free Basing (Optional): If the free base is required, partition between DCM and saturated

Protocol C: Buchwald-Hartwig Coupling (C5-Amine)

For attaching the isoindoline to aryl halides (e.g., constructing the Warhead side).

Reagents: 1.0 eq Aryl Bromide, 1.1 eq N-Boc-5-aminoisoindoline, 0.05 eq

, 0.10 eq Xantphos, 2.0 eq

Solvent: Anhydrous 1,4-Dioxane (degassed).

Conditions: Heat at 100°C for 12 hours in a sealed tube.

Rationale: Xantphos is preferred for aniline-like couplings to prevent chelation issues. The
Boc group generally survives these basic conditions.

References
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[Link]
* Google Patents.Compounds of Formula (I) for Treating Diseases Characterized by
Excessive Cellular Proliferation (WEE1 Inhibitors).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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